Cas no 5176-20-5 (Naphthalen-1,4-imine,1,4-dihydro-)

• Product Name: Naphthalen-1,4-imine,1,4-dihydro-
• CAS No: 5176-20-5
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 371599
• PubChem ID: 138429
• Update Time: 2025-11-01

Naphthalen-1,4-imine,1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• Naphthalen-1,4-imine,1,4-dihydro-
• 11-Aza-tricyclo[6.2.1.0(2,7)]undec-2,4,6,9-tetraene
• 1,4-Dihydro-1,4-epiminonaphthalene
• 1,4-epimino-1,4-dihydronaphthalene
• AKOS006348084
• 11-azatricyclo[6.2.1.0,2,7]undeca-2,4,6,9-tetraene
• DTXSID30966064
• Naphthalen-1,4-imine, 1,4-dihydro-
• EN300-6772570
• SCHEMBL4553235
• 5176-20-5

• Inchi： 1S/C10H9N/c1-2-4-8-7(3-1)9-5-6-10(8)11-9/h1-6,9-11H
• InChI Key： QMWUOWKZUWTUFQ-UHFFFAOYSA-N
• SMILES： N1C2C=CC1C1C=CC=CC2=1

Computed Properties

• Exact Mass: 143.07357
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalen-1,4-imine,1,4-dihydro-

Naphthalen-1,4-imine, 1,4-dihydro- (CAS No. 5176-20-5): An Overview of Its Structure, Properties, and Applications

Naphthalen-1,4-imine, 1,4-dihydro- (CAS No. 5176-20-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 1,4-dihydro-naphthalene-1,4-imine, is characterized by its unique molecular structure and diverse chemical properties. In this comprehensive overview, we will delve into the structural features, physical and chemical properties, synthesis methods, and potential applications of this compound.

The molecular formula of Naphthalen-1,4-imine, 1,4-dihydro- is C₁₀H₈N₂. It consists of a naphthalene ring system with an imine functional group attached to the 1 and 4 positions. The presence of the imine group imparts unique reactivity and electronic properties to the molecule. The compound is typically synthesized through the condensation of naphthylamine with a suitable carbonyl compound, followed by reduction to form the dihydro derivative.

Recent studies have highlighted the importance of Naphthalen-1,4-imine, 1,4-dihydro- in various chemical reactions and its potential as a building block for more complex molecules. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated that this compound can serve as an efficient precursor for the synthesis of nitrogen-containing heterocycles. These heterocycles are crucial intermediates in the development of new pharmaceuticals and materials.

The physical properties of Naphthalen-1,4-imine, 1,4-dihydro- include its melting point (around 85°C) and solubility in common organic solvents such as ethanol and dichloromethane. Its solubility profile makes it suitable for use in a variety of chemical processes and reactions. Additionally, the compound exhibits strong UV absorption characteristics due to its conjugated π-electron system, making it useful in photochemical applications.

In terms of chemical reactivity, Naphthalen-1,4-imine, 1,4-dihydro- can undergo a range of transformations. It readily participates in nucleophilic addition reactions at the imine carbon atom and can be reduced to form the corresponding amine derivatives. These reactions are often catalyzed by transition metals or other catalysts to improve yield and selectivity. A notable example is its use in palladium-catalyzed cross-coupling reactions to form complex aromatic structures.

The biological activity of Naphthalen-1,4-imine, 1,4-dihydro- has also been explored in recent years. Preliminary studies have shown that derivatives of this compound exhibit promising antitumor activity against various cancer cell lines. For instance, a research team at the University of California published findings in Cancer Research indicating that certain derivatives can inhibit cell proliferation by disrupting microtubule dynamics. This discovery opens up new avenues for drug development targeting cancer therapy.

Beyond its applications in pharmaceutical research, Naphthalen-1,4-imine, 1,4-dihydro- has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of metal-organic frameworks (MOFs). MOFs have a wide range of applications, including gas storage and separation, catalysis, and drug delivery systems. A study published in Advanced Materials in 2022 demonstrated that MOFs containing this compound exhibit enhanced stability and improved performance in gas adsorption experiments.

In conclusion, Naphthalen-1,4-imine, 1,4-dihydro- (CAS No. 5176-20-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related fields.